Cas no 770718-97-3 (Benzaldehyde, 3-(acetyloxy)-5-bromo-)

• Product Name: Benzaldehyde, 3-(acetyloxy)-5-bromo-
• CAS No: 770718-97-3
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 1783176
• PubChem ID: 21079739
• Update Time: 2025-04-21

Benzaldehyde, 3-(acetyloxy)-5-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(acetyloxy)-5-bromo-
• SCHEMBL1344584
• 3-(Acetyloxy)-5-bromobenzaldehyde
• DB-164880
• 770718-97-3

• Inchi： 1S/C9H7BrO3/c1-6(12)13-9-3-7(5-11)2-8(10)4-9/h2-5H,1H3
• InChI Key： YEFXJNNMFPIRDA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1)OC(C)=O

Computed Properties

• Exact Mass: 241.95786g/mol
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų